Cas no 1190023-84-7 (2-4-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carbonyl-4H-chromen-4-one hydrochloride)

• Product Name: 2-4-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carbonyl-4H-chromen-4-one hydrochloride
• CAS No: 1190023-84-7
• MF: C₁₉H₂₁ClN₄O₃
• MW: 388.848043203354
• CID: 6101101
• PubChem ID: 45284246
• Update Time: 2025-10-22

2-4-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carbonyl-4H-chromen-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-4-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carbonyl-4H-chromen-4-one hydrochloride
• F5095-0282
• 1190023-84-7
• 2-[4-(1-ethylimidazol-2-yl)piperazine-1-carbonyl]chromen-4-one;hydrochloride
• 2-[4-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carbonyl]-4H-chromen-4-one hydrochloride
• AKOS026685153
• 2-(4-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carbonyl)-4H-chromen-4-one hydrochloride

• Inchi： 1S/C19H20N4O3.ClH/c1-2-21-8-7-20-19(21)23-11-9-22(10-12-23)18(25)17-13-15(24)14-5-3-4-6-16(14)26-17;/h3-8,13H,2,9-12H2,1H3;1H
• InChI Key： FMUKVRSCBLPOEE-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC=CC=2C(C=C1C(N1CCN(C2=NC=CN2CC)CC1)=O)=O

Computed Properties

• Exact Mass: 388.1302182g/mol
• Monoisotopic Mass: 388.1302182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 585
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-4-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carbonyl-4H-chromen-4-one hydrochloride

Comprehensive Analysis of 2-4-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carbonyl-4H-chromen-4-one hydrochloride (CAS No. 1190023-84-7)

The compound 2-4-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carbonyl-4H-chromen-4-one hydrochloride (CAS No. 1190023-84-7) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of an imidazole ring, piperazine moiety, and chromen-4-one scaffold makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity and its role in targeting specific biological pathways.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. The 2-4-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carbonyl-4H-chromen-4-one hydrochloride structure aligns with this trend, as its heterocyclic framework is often associated with high binding affinity and selectivity. This has led to increased searches for terms like "chromen-4-one derivatives" and "imidazole-based therapeutics" in scientific databases, reflecting the growing interest in this chemical space.

The piperazine component of this compound is noteworthy due to its prevalence in FDA-approved drugs, particularly in the realms of central nervous system (CNS) therapeutics and antimicrobial agents. This has prompted investigations into whether CAS No. 1190023-84-7 could exhibit similar pharmacological profiles. Recent studies have explored its potential interactions with G-protein coupled receptors (GPCRs), a hot topic in drug discovery circles.

From a synthetic chemistry perspective, the carbonyl linkage between the piperazine and chromen-4-one moieties presents interesting opportunities for structural optimization. Medicinal chemists are actively searching for "piperazine-carbonyl modifications" and "chromone-based drug design" strategies to enhance bioavailability and target engagement. The hydrochloride salt form (as indicated in the name) further improves the compound's solubility, a critical factor in preclinical development.

The imidazole ring system in this molecule has become particularly relevant in light of recent breakthroughs in metallo-enzyme inhibition. With increasing attention to "metal-binding pharmacophores" in drug design, the 1-ethyl-1H-imidazol-2-yl substituent may offer unique coordination properties. This aspect has made CAS No. 1190023-84-7 a subject of computational chemistry studies, particularly in molecular docking simulations against various enzyme targets.

In the context of current research trends, this compound intersects with several high-interest areas including "fragment-based drug discovery", "privileged structures in medicinal chemistry", and "multi-target directed ligands". Its structural features suggest potential for polypharmacology, a concept gaining traction in the treatment of complex diseases. The scientific community continues to investigate whether the 2-4-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carbonyl-4H-chromen-4-one scaffold could serve as a versatile platform for developing new therapeutic agents.

Quality control and analytical characterization of 1190023-84-7 remain crucial topics, with researchers frequently searching for "HPLC methods for chromone derivatives" and "spectroscopic characterization of complex heterocycles". The compound's distinct UV-Vis absorption profile, attributable to the chromen-4-one core, facilitates its detection and quantification in biological matrices, making it suitable for pharmacokinetic studies.

As the pharmaceutical industry places greater emphasis on intellectual property landscapes, the structural uniqueness of 2-4-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carbonyl-4H-chromen-4-one hydrochloride presents opportunities for patentable innovations. Recent patent searches show growing interest in "imidazole-piperazine hybrids" and "chromone-containing pharmacophores", positioning this compound as potentially valuable in competitive drug development pipelines.

The environmental fate and green chemistry aspects of synthesizing such complex molecules have also become important considerations. Researchers are exploring "sustainable synthesis of nitrogen heterocycles" and "catalytic approaches to chromone derivatives", which could impact how CAS No. 1190023-84-7 and related compounds are manufactured at scale.

In conclusion, 2-4-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carbonyl-4H-chromen-4-one hydrochloride represents a fascinating case study in modern medicinal chemistry. Its multifaceted structure touches upon numerous current research priorities, from targeted therapy design to sustainable pharmaceutical production. As investigation into this compound continues, it may well emerge as a key player in the development of next-generation therapeutic agents.